N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H16F2N4O2S/c1-13-25-10-16(21-27-19(12-31-21)14-5-3-2-4-6-14)22(30)28(13)11-20(29)26-18-8-7-15(23)9-17(18)24/h2-10,12H,11H2,1H3,(H,26,29)
• InChI Key: OQGSJDLHZCLLSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=O)N1CC(=O)NC2=C(C=C(C=C2)F)F)C3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C22H16F2N4O2S
• Molecular Weight: 438.5 g/mol

Description

N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide is a useful research compound. Its molecular formula is C22H16F2N4O2S and its molecular weight is 438.45. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

This compound belongs to a class of molecules that demonstrate interesting structural configurations and intermolecular interactions. In research conducted by Boechat et al. (2011), the analysis of similar compounds showed that they form near "V" shaped structures with significant angles between aromatic planes. The study highlighted various intermolecular interactions like hydrogen bonds and C-H...π interactions, which contribute to their 3-D arrays in crystal structures (Boechat et al., 2011).

Potential for Imaging Applications

Compounds within this series have been investigated for their potential in imaging applications. Dollé et al. (2008) discussed the radiosynthesis of selective radioligands, including compounds with similar structures, for imaging the translocator protein (18 kDa) with positron emission tomography (PET), highlighting their utility in neuroimaging (Dollé et al., 2008).

Antitumor Activity

A study by El-Morsy et al. (2017) synthesized a new series of derivatives and evaluated their antitumor activity against human breast adenocarcinoma cells. Among these, certain derivatives demonstrated mild to moderate activity, showcasing the potential of these compounds in antitumor research (El-Morsy et al., 2017).

Antibacterial and Antimicrobial Properties

Research into derivatives of similar compounds has shown moderate to good activity against both gram-positive and gram-negative bacteria. Desai et al. (2008) synthesized and evaluated a series of derivatives for their antibacterial activity, indicating the potential of these compounds in developing new antibacterial agents (Desai et al., 2008).

Photovoltaic Efficiency and Ligand-Protein Interactions

The photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs, related to the compound , have been studied by Mary et al. (2020). These compounds have been found to show good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, as well as interacting effectively with proteins like Cyclooxygenase 1 (COX1) (Mary et al., 2020).